Cas no 1806696-76-3 (3-(3-Chloropropanoyl)-4-fluoromandelic acid)

• Product Name: 3-(3-Chloropropanoyl)-4-fluoromandelic acid
• CAS No: 1806696-76-3
• MF: C₁₁H₁₀ClFO₄
• MW: 260.646106243134
• CID: 4940882
• Update Time: 2025-05-19

3-(3-Chloropropanoyl)-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-4-fluoromandelic acid

• Inchi： 1S/C11H10ClFO4/c12-4-3-9(14)7-5-6(1-2-8(7)13)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： CHPCLRBRZWFXNR-UHFFFAOYSA-N
• SMILES： ClCCC(C1=C(C=CC(C(C(=O)O)O)=C1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Chloropropanoyl)-4-fluoromandelic acid

Introduction to 3-(3-Chloropropanoyl)-4-fluoromandelic Acid (CAS No. 1806696-76-3)

3-(3-Chloropropanoyl)-4-fluoromandelic acid, with the chemical formula C₁₀H₁₀ClFO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1806696-76-3, is a derivative of mandelic acid, featuring both a 3-chloropropanoyl moiety and a 4-fluoromandelic backbone. Its structural characteristics make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The significance of 3-(3-Chloropropanoyl)-4-fluoromandelic acid lies in its potential as a building block for more complex molecules. The presence of both chloro and fluoro substituents introduces unique electronic and steric properties, which can be exploited to modulate the biological activity of the compound. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. This has led to extensive research into fluorinated derivatives of natural products, including mandelic acid.

In the realm of drug discovery, 3-(3-Chloropropanoyl)-4-fluoromandelic acid has been investigated for its potential role in the synthesis of enzyme inhibitors and receptor modulators. The 3-chloropropanoyl group, in particular, is known to enhance binding affinity and selectivity, making it an attractive feature for medicinal chemists. Furthermore, the 4-fluoromandelic moiety contributes to the compound's ability to interact with biological targets in a specific manner. These properties have made it a subject of interest for researchers looking to develop new treatments for various diseases.

The latest advancements in synthetic chemistry have enabled more efficient methods for producing 3-(3-Chloropropanoyl)-4-fluoromandelic acid. These methods often involve multi-step organic transformations that highlight the compound's versatility as a synthetic intermediate. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro substituent, while nucleophilic substitution reactions have been used to attach the chloro group. Such methodologies not only improve yield but also enhance scalability, which is crucial for industrial applications.

In addition to its synthetic utility, 3-(3-Chloropropanoyl)-4-fluoromandelic acid has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its activity against various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The compound's ability to selectively interact with these targets suggests that it could be developed into a drug with significant therapeutic benefits. Preliminary studies have also indicated that it may possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and autoimmune diseases.

The structural features of 3-(3-Chloropropanoyl)-4-fluoromandelic acid also make it an interesting candidate for use in material science applications. Fluorinated compounds are known for their unique material properties, such as low surface energy and high chemical resistance. These characteristics can be leveraged in the development of advanced materials used in coatings, adhesives, and even electronic components. The presence of both chloro and fluoro groups further enhances these properties, making the compound a versatile material for various industrial applications.

The future prospects of 3-(3-Chloropropanoyl)-4-fluoromandelic acid are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. As synthetic methodologies continue to evolve, the production of this compound is expected to become more efficient and cost-effective. Additionally, advances in computational chemistry may aid in designing derivatives with enhanced biological activity and improved pharmacokinetic profiles.

In conclusion, 3-(3-Chloropropanoyl)-4-fluoromandelic acid (CAS No. 1806696-76-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug development, while its fluorinated nature enhances its material properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific and industrial innovation.